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Compound of Interest

Compound Name: CCT367766

Cat. No.: B606558

Disclaimer: This document provides guidance on the proper disposal of CCT367766 based on
general laboratory safety protocols for potent, targeted protein degraders (PROTACS). No
specific Safety Data Sheet (SDS) for CCT367766 was found in the public domain. Therefore,
these procedures are derived from guidelines for similar research compounds. Researchers
must consult their institution's Environmental Health and Safety (EHS) department for specific
local regulations and obtain the official SDS from the supplier before handling this compound.

CCT367766 is a potent, third-generation, heterobifunctional PROTAC designed to induce the
degradation of the pirin protein. Due to its high biological activity, all materials contaminated
with CCT367766 must be managed as hazardous chemical waste. Under no circumstances
should this compound or its contaminated materials be disposed of in regular trash or down a
drain.[1][2] The primary and required method of disposal is high-temperature incineration by a
licensed hazardous waste management facility.[3]

Core Principles of Disposal

o Waste Minimization: To reduce the volume of hazardous waste, order and prepare only the
amount of CCT367766 required for your experiments.[1]

o Segregation: All waste contaminated with CCT367766 must be kept separate from other
laboratory waste streams to ensure proper handling and disposal.[1]

o Decontamination: All non-disposable equipment and surfaces that come into contact with
CCT367766 must be thoroughly decontaminated.
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« Institutional Compliance: Adhere strictly to your institution's hazardous waste disposal

procedures and regulations.

Quantitative Data for Disposal and Safety
Considerations

The following table summarizes key parameters for the safe handling and disposal of potent
research compounds like CCT367766. These are illustrative guidelines and must be confirmed

with the compound-specific SDS.
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Parameter

Guidelinel/iInformation

Relevance to Disposal &
Safety

GHS Hazard Classification

Assumed to be potent or
cytotoxic. Likely classifications
may include Acute Toxicity,
Skin/Eye Irritation, and Specific
Target Organ Toxicity.

Dictates the required level of
personal protective equipment
(PPE) and the necessity for
containment during handling

and waste generation.

Personal Protective Equipment
(PPE)

Nitrile gloves (double-gloving is
recommended), safety goggles
with side shields, and a lab
coat. A suitable respirator
should be used if generating

aerosols.

Prevents accidental exposure
through skin contact, eye

splashes, or inhalation.

Storage

Store in a tightly sealed
container in a cool, dry, and
well-ventilated area away from
incompatible materials such as

strong oxidizing agents.

Ensures chemical stability and

prevents accidental release.

Primary Disposal Method

High-temperature incineration
by a licensed hazardous waste

disposal facility.

This is the standard and
required method for destroying
potent, biologically active
compounds to prevent

environmental contamination.

Spill Cleanup

Absorb spills with an inert
material (e.g., vermiculite,
sand), collect in a sealed
container, and dispose of as

hazardous waste.

Prevents the spread of the
compound and ensures that
cleanup materials are

disposed of correctly.

Experimental Protocols for Proper Disposal

The proper disposal of CCT367766 is a strictly controlled procedure. The following steps

provide a general protocol for safely handling and disposing of waste generated from this

compound.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.benchchem.com/product/b606558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step 1: Personal Protective Equipment (PPE)

Before handling CCT367766 or its waste, ensure you are wearing the appropriate PPE as
outlined in the table above.

Step 2: Waste Segregation and Collection

Establish clearly marked hazardous waste containers in the immediate vicinity where the work
is being performed. All items that come into contact with CCT367766 are considered
hazardous waste.

e Solid Waste:

o Items: Includes contaminated gloves, bench paper, pipette tips, vials, and any other
disposable lab materials.

o Procedure: Collect all solid waste in a designated, leak-proof container lined with a heavy-
duty plastic bag. The container must be clearly labeled as "Hazardous Waste" and include
the chemical name "CCT367766."

e Liquid Waste:

o Items: Includes unused stock solutions, experimental media containing the compound,
and the first solvent rinse from decontaminating glassware.

o Procedure: Collect all liquid waste in a compatible, leak-proof container (e.g., a high-
density polyethylene or plastic-coated glass bottle) with a secure screw-top cap. The
container must be labeled "Hazardous Waste," with the chemical name "CCT367766" and
an approximate concentration. Do not mix this waste with other solvent streams unless
explicitly permitted by your institution's EHS office.

Step 3: Decontamination of Laboratory Equipment and
Surfaces

Proper decontamination is critical to prevent unintended exposure and cross-contamination.

o Initial Wipe-Down: Carefully wipe down all non-disposable equipment (e.qg., stir plates,
balances, spatulas) and surfaces with an appropriate solvent (such as 70% ethanol, or as
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recommended by your EHS office).

e Rinsing: For glassware, perform an initial rinse with a solvent that will solubilize the
compound. This first rinse must be collected as hazardous liquid waste.

o Final Cleaning: Follow the initial decontamination with a standard laboratory washing
procedure.

o Disposal of Wipes: All wipes and materials used for decontamination must be disposed of as
solid hazardous waste.

Step 4: Final Disposal Logistics

o Storage: Keep the sealed and labeled waste containers in your laboratory's designated
Satellite Accumulation Area (SAA) until they are ready for pickup.

» Pickup: Follow your institution's specific procedures for requesting a hazardous waste pickup
from the EHS department or a licensed contractor.

CCT367766 Mechanism of Action

CCT367766 functions as a PROTAC, a molecule designed to hijack the cell's natural protein
disposal system to eliminate a specific target protein. It does this by forming a ternary complex
between the target protein (Pirin) and an E3 ubiquitin ligase (Cereblon), leading to the
ubiquitination and subsequent degradation of Pirin by the proteasome.
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CCT367766 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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